Cas no 153334-40-8 (1-(4-methyl-4H-1,2,4-triazol-3-yl)ethan-1-one)

• Product Name: 1-(4-methyl-4H-1,2,4-triazol-3-yl)ethan-1-one
• CAS No: 153334-40-8
• MF: C₅H₇N₃O
• MW: 125.128580331802
• MDL: MFCD18829128
• CID: 99162
• PubChem ID: 14978354
• Update Time: 2025-05-23

1-(4-methyl-4H-1,2,4-triazol-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(4-methyl-4H-1,2,4-triazol-3-yl)-
• 1-(4-methyl-4H-1,2,4-triazol-3-yl)ethan-1-one
• Ethanone, 1-(4-methyl-4H-1,2,4-triazol-3-yl)- (9CI)
• 153334-40-8
• EN300-325721
• 1-(4-Methyl-4H-1,2,4-triazol-3-yl)ethanone
• NS-01031
• AKOS022902712
• 1-(4-METHYL-1,2,4-TRIAZOL-3-YL)ETHANONE
• MFCD18829128

• MDL： MFCD18829128
• Inchi： 1S/C5H7N3O/c1-4(9)5-7-6-3-8(5)2/h3H,1-2H3
• InChI Key： PCPJVVIQUZWMED-UHFFFAOYSA-N
• SMILES： O=C(C)C1=NN=CN1C

Computed Properties

• Exact Mass: 125.05901
• Monoisotopic Mass: 125.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 47.8Ų

Experimental Properties

• PSA: 47.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-methyl-4H-1,2,4-triazol-3-yl)ethan-1-one

Comprehensive Overview of 1-(4-methyl-4H-1,2,4-triazol-3-yl)ethan-1-one (CAS No. 153334-40-8)

1-(4-methyl-4H-1,2,4-triazol-3-yl)ethan-1-one (CAS No. 153334-40-8) is a specialized organic compound belonging to the triazole family, which has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a methyl-substituted triazole ring coupled with an acetyl functional group, making it a versatile intermediate in synthetic chemistry. Researchers and industries are increasingly exploring its applications in drug discovery, particularly in the development of antifungal and antiviral agents, aligning with the growing demand for novel therapeutics.

The rise of AI-driven drug discovery and green chemistry has further amplified interest in compounds like 1-(4-methyl-4H-1,2,4-triazol-3-yl)ethan-1-one. Its molecular framework allows for efficient modifications, enabling scientists to optimize bioactivity while minimizing environmental impact. Recent studies highlight its potential in catalysis and material science, addressing key challenges such as sustainable synthesis and high-yield production. These advancements resonate with global trends toward eco-friendly chemical processes and precision medicine.

From a technical perspective, the compound’s CAS No. 153334-40-8 serves as a critical identifier for regulatory and commercial purposes. Its physicochemical properties, including solubility, stability, and reactivity, have been extensively documented to facilitate industrial adoption. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to characterize its purity and structure, ensuring compliance with Good Manufacturing Practices (GMP). Such rigor is essential for applications in pharmaceutical intermediates and fine chemicals.

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Looking ahead, 1-(4-methyl-4H-1,2,4-triazol-3-yl)ethan-1-one is poised to play a pivotal role in emerging fields like bioconjugation and prodrug design. Its adaptability to click chemistry protocols opens avenues for targeted drug delivery systems, a hotspot in modern pharmacology. As research continues to unravel its full potential, this compound remains a testament to the synergy between traditional organic synthesis and cutting-edge technology.